

Propiomazine maleate safety profile vs benzodiazepine hypnotics

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Propiomazine maleate

CAS No.: 3568-23-8

Cat. No.: S622169

Get Quote

Clinical Trial: Propiomazine vs. Zopiclone

One older, direct-comparison clinical trial was found, which provides some objective data. The key findings on efficacy and safety from this study are summarized in the table below.

Aspect	Propiomazine (25 mg)	Zopiclone (5 mg)
Study Details	Multicenter, double-blind, randomized, parallel-group study of 135 outpatients with insomnia (mean age 60) over 7-14 days [1]	
Efficacy (Patient-rated)	--	Statistically superior for 9 out of 13 variables measuring subjective sleep quality and quantity [1]
Common Side Effects	Restless legs [1]	Bad/bitter taste (a known common side effect of zopiclone) [1]

Modern Safety Profiles: Benzodiazepines vs. Z-Drugs

While a direct comparison with propiomazine is not available, recent pharmacovigilance and observational studies provide insight into the safety profiles of the more commonly used benzodiazepines (BZ drugs) and "Z-drugs" (non-benzodiazepine hypnotics like zopiclone). This context is valuable as zopiclone was used in the aforementioned clinical trial.

The table below summarizes safety signals detected for Z-drugs versus BZ drugs from a 2021 analysis of the Japanese Adverse Drug Event Report (JADER) database [2].

Safety Signal	Findings (Z-drugs vs. BZ drugs)	Key Metrics (for Z-drugs where detected)
Parasomnias	Detected only in Z-drugs [2]	Ln OR: 3.28, PRR: 23.47 [2]
Suicidal and Self-Injurious Behaviour	Detected in both, but signal strength "much higher" with Z-drugs [2]	PRR: 16.14 [2]
Deliria	Detected in both, but signal strength "much higher" with Z-drugs [2]	PRR: 11.64 [2]
Cortical Dysfunction	Detected only in Z-drugs [2]	PRR: 3.62 [2]
Psychiatric Symptoms	Detected only in Z-drugs [2]	PRR: 2.51 [2]
Impact on Driving & Injury Severity	A 2025 Canadian study on older drivers in motor vehicle collisions found no significant difference in severe injury risk between hypnotic users and non-users [3] [4].	

Experimental Methodologies

For transparency and reproducibility, here are the methodologies used in the key studies cited.

Pharmacovigilance Study Methodology [2]:


- **Data Source:** The Japanese Adverse Drug Event Report (JADER) database.
- **Statistical Analysis:**
 - **Volcano Plots:** Used to visualize the relationship between the natural logarithm of the Odds Ratio (ln OR) and the statistical significance ($-\log P$ -value) of adverse events for Z-drugs versus BZ drugs.
 - **Safety Signal Detection:** The Proportional Reporting Ratio (PRR) was calculated. A signal was considered significant if **PRR \geq 2, $\chi^2 \geq$ 4, and the number of reported cases (N11) \geq 3.**

Clinical Trial Methodology [1]:

- **Design:** A multicenter, double-blind, randomized, parallel-group study.
- **Participants:** 135 outpatients with insomnia.
- **Intervention:** A direct comparison of propiomazine (25 mg) and zopiclone (5 mg).
- **Outcome Measures:** Patient-rated assessments of sleep quality and quantity, and reported side-effects.

Pharmacological Pathway Visualization

The following diagram illustrates the shared and distinct mechanisms of action of the discussed hypnotic drugs, based on information from the search results [2].



[Click to download full resolution via product page](#)

Key Insights and Evidence Gaps

- **Propiomazine's Profile:** The available direct evidence suggests that propiomazine may have a different side-effect profile (e.g., restless legs) compared to Z-drugs (e.g., bad taste) [1]. Its primary mechanism as an H1 receptor blocker is distinct from the GABAergic action of BZ drugs and Z-drugs [5].
- **Modern Context for BZ/Z-drugs:** Recent data highlights that Z-drugs carry significant and distinct neurological and psychiatric safety signals, such as parasomnias and a stronger signal for suicidal behavior compared to BZ drugs [2].

- **Significant Evidence Gap:** There is a clear lack of contemporary, large-scale clinical or pharmacovigilance studies that directly compare the safety profile of propiomazine against modern benzodiazepine hypnotics.

To strengthen this comparison, searching specifically for propiomazine in other pharmacovigilance databases (such as the FDA Adverse Event Reporting System - FAERS) or conducting a systematic review of its use in clinical practice guidelines could be productive next steps.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. A comparison of zopiclone and propiomazine as hypnotics ... [pubmed.ncbi.nlm.nih.gov]
2. pharmacovigilance study using a spontaneous reporting system [pmc.ncbi.nlm.nih.gov]
3. The prevalence of benzodiazepines and other hypnotics ... [pubmed.ncbi.nlm.nih.gov]
4. The prevalence of benzodiazepines and other hypnotics ... [sciencedirect.com]
5. An improved process for the preparation of propiomazine ... [patents.google.com]

To cite this document: Smolecule. [Propiomazine maleate safety profile vs benzodiazepine hypnotics].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b622169#propiomazine-maleate-safety-profile-vs-benzodiazepine-hypnotics>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com